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Compound of Interest

Compound Name: 1-lodoheptane

Cat. No.: B1294452

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety profile of chemical reagents is paramount for ensuring laboratory
safety and the integrity of experimental outcomes. This technical guide provides an in-depth
overview of the safety data for 1-lodoheptane (CAS No. 4282-40-0), a key intermediate in
organic synthesis. The information is compiled from various Safety Data Sheets (SDS) and
chemical databases to provide a comprehensive resource.

Core Safety Information

1-lodoheptane is classified as a hazardous substance. It is harmful if swallowed and causes
skin, eye, and respiratory system irritation.[1][2][3][4] It is a combustible liquid and may be
sensitive to light.[2][4][5][6]

GHS Classification

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
the following classifications for 1-lodoheptane:

 Skin irritation: Category 2[2][3][7]
» Eye irritation: Category 2[2][3][7]

» Specific target organ toxicity — single exposure (respiratory tract irritation): Category 3[2][3]

[8]
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o Flammable liquids: Category 4 (Combustible liquid)[4][9]

Hazard Statements:

H227: Combustible liquid.[4]

H315: Causes skin irritation.[3][7][8]

H319: Causes serious eye irritation.[3][7][8]

H335: May cause respiratory irritation.[3][7][8]

Quantitative Data Summary

The following tables summarize the key quantitative safety and physical data for 1-
lodoheptane.

Physical and Chemical Properties
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Property Value Source(s)
Molecular Formula C7H15I [21[31[5][8]
Molecular Weight 226.10 g/mol [3][8][10][11]
Clear colorless to light
Appearance orange/pale yellow-orange [21[5]1[9]
liquid
Odor Characteristic, odorless [2][9]
Melting Point -48 °C [519][10]
Boiling Point 204 °C at 760 mmHg [5119][10][12]
Density 1.379 g/mL at 25 °C [51[10][11]
Vapor Density 9.17 [6]119]
Vapor Pressure 0.386 mmHg at 25°C [5]
Insoluble in water; miscible
- with benzene, chloroform,
Solubility
ethanol, ether, and acetone.[5]
[11]
Refractive Index n20/D 1.490 [5][10][12]
Property Value Source(s)
Flash Point 76 °C (168.8 °F) - closed cup [11][13]
Flash Point 78 °C (172.4 °F) [9]
Storage Class Code 10 - Combustible liquids [11][13]
Toxicity Data
Test Species Source(s)
Intraperitoneal LD50 780 mg/kg Mouse [8]
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Experimental Protocols

The data presented above are determined by standardized experimental protocols. The
following provides an overview of the methodologies for key experiments.

Flash Point Determination (ASTM D93 / ISO 2719)

The flash point of 1-lodoheptane is determined using the Pensky-Martens closed-cup method,
a standard procedure for flammable liquids.[8]

Methodology:

A brass test cup is filled with the liquid sample to a specified level.

e The cup is closed with a lid that has openings for an ignition source, a stirrer, and a
thermometer.

o The sample is heated at a slow, constant rate while being continuously stirred.

e Atregular temperature intervals, the stirring is stopped, and an ignition source (a small flame
or an electric arc) is dipped into the vapor space above the liquid.

e The flash point is the lowest temperature at which the vapor ignites to produce a distinct
flash inside the cup.

» For combustible liquids like 1-lodoheptane, the heating rate is typically controlled, and the
ignition source is applied at specified temperature increments until a flash is observed.

Acute Oral Toxicity (OECD Test Guideline 420, 423, or
425)

The acute oral toxicity, often expressed as an LD50 (lethal dose for 50% of a test population),
is determined using one of the approved OECD guidelines. These modern methods aim to
reduce the number of animals used. The following is a generalized procedure based on the
Fixed Dose Procedure (OECD 420).

Methodology:
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Animal Selection: Healthy, young adult rodents (typically female rats) are used.[1]

Housing and Fasting: Animals are housed in controlled conditions (temperature 22°C + 3°;
relative humidity 30-70%). Food is withheld overnight before dosing.[1]

Dose Administration: The test substance is administered orally in a single dose via gavage.
The starting dose is selected from fixed levels (e.g., 5, 50, 300, 2000 mg/kg) based on
existing information.[12]

Sighting Study: A preliminary study is conducted with a small number of animals to
determine the appropriate starting dose for the main study.

Main Study: A group of animals is dosed at the selected starting level. The outcome (toxic
signs or mortality) determines the next step: dosing at a higher or lower fixed dose level, or
concluding the test.

Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur,
eyes, behavior, etc.), and body weight changes over a period of at least 14 days.[1][12]

Necropsy: All animals are subjected to a gross necropsy at the end of the study.

Data Analysis: The results are used to classify the substance according to its toxicity, rather
than calculating a precise LD50 value.

Acute Dermal Irritation (OECD Test Guideline 404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.

Methodology:
Animal Selection: The albino rabbit is the preferred species for this test.[11]
Preparation: The fur on the animal's back is clipped approximately 24 hours before the test.

Application: A small amount (0.5 mL for liquids) of the test substance is applied to a small
area of skin (about 6 cm?) under a gauze patch. An untreated area of skin serves as a
control.
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e Exposure: The patch is left in place for 4 hours. After this period, the patch and any residual
test substance are removed.[11]

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal. The observations
continue for up to 14 days to assess the reversibility of any effects.

e Scoring: The severity of erythema and edema is scored using a standardized grading

system.

o Classification: The substance is classified as an irritant or non-irritant based on the scores
and the reversibility of the observed skin reactions.

Safety Procedures and Logical Workflow

Effective management of the risks associated with 1-lodoheptane requires a systematic
approach, from initial handling to disposal. The following diagram illustrates the logical workflow
for the safe handling of this chemical.
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Caption: Logical workflow for the safe handling, storage, and emergency response for 1-
lodoheptane.

Handling and Storage Recommendations

Handling:

Avoid all personal contact, including inhalation of vapors or mist.[1][3]

e Use only in a well-ventilated area, preferably a chemical fume hood.[6][9]
o Keep away from heat, sparks, and open flames.[2][4][6]

o Take measures to prevent the buildup of electrostatic charge.

o Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields or chemical goggles, chemical-resistant gloves (e.g., PVC or neoprene), and a lab
coat or overalls.[1]

Wash hands thoroughly after handling.[4][6]

Storage:

Store in a cool, dry, and well-ventilated place.[1][2][4]

Keep containers tightly closed when not in use.[2][3][6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[3][6]

Protect from direct sunlight and light, as the product may discolor on exposure.[2][6]

Store in the original container.[1] Do not use aluminum or galvanized containers.[1]

First Aid Measures

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.[3][4][6]
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o Skin Contact: In case of contact, immediately wash the skin with soap and plenty of water.[3]
[4] Remove contaminated clothing and shoes and wash them before reuse.[6]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[3][6] Remove contact lenses if present and
easy to do. Continue rinsing. Seek medical attention.[3]

 Ingestion: If swallowed, do NOT induce vomiting.[3][4][6] Rinse mouth with water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.[3][4][6]

Stability and Reactivity

» Chemical Stability: Stable under normal storage and handling conditions.[2][6] May discolor
upon exposure to light.[2][6]

» Conditions to Avoid: Heat, flames, sparks, and exposure to light.[4][6]

¢ Incompatible Materials: Strong oxidizing agents, strong bases, and active metals (e.g.,
sodium, potassium, magnesium).[1][3][6]

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon
dioxide, and hydrogen iodide.[1][3][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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